Cas no 59377-19-4 (1-isocyanato-4-phenoxybenzene)
1-isocyanato-4-phenoxybenzene structure
Product Name:1-isocyanato-4-phenoxybenzene
CAS No:59377-19-4
MF:C13H9NO2
MW:211.216063261032
MDL:MFCD00013876
CID:90028
PubChem ID:2734896
Update Time:2025-04-18
1-isocyanato-4-phenoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-phenoxyphenyl isocyanate
- 4-Isocyanatodiphenyl ether
- 1-isocyanato-4-phenoxybenzene
- p-Phenoxyphenyl isocyanate
- SCHEMBL242048
- Benzene, 1-isocyanato-4-phenoxy-
- LS-14178
- SY101157
- 4-phenoxyphenyl-isocyanate
- A832289
- F1945-0016
- AKOS005206708
- MFCD00013876
- p-phenoxyphenylisocyanate
- 59377-19-4
- 1-isocyanato-4-phenoxy-benzene
- 4-Phenoxyphenyl isocyanate, 98%
- CL8865
- 4-phenoxy phenyl isocyanate
- 4-phenyloxyphenyl isocyanate
- EN300-271014
- 4-Phenoxyphenylisocyanate
- 1-isocyanato-4-phenoxy benzene
- PNBUGOFIKAHZRW-UHFFFAOYSA-N
- W-200449
- GEO-02103
- FT-0619373
- DTXSID70370560
- DB-006891
- JCA37719
- DTXCID50321595
- 626-491-7
-
- MDL: MFCD00013876
- Inchi: 1S/C13H9NO2/c15-10-14-11-6-8-13(9-7-11)16-12-4-2-1-3-5-12/h1-9H
- InChI Key: PNBUGOFIKAHZRW-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)N=C=O
- BRN: 393196
Computed Properties
- Exact Mass: 211.06300
- Monoisotopic Mass: 211.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Colorless irritant liquid
- Density: 1.169 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 170 °C/3 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.595(lit.)
- Solubility: Almost insoluble (0.015 g/l) (25 º C),
- PSA: 38.66000
- LogP: 3.44620
- Sensitiveness: Moisture Sensitive
1-isocyanato-4-phenoxybenzene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- Hazardous Material transportation number:UN 2206 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R20/22; R36/37/38; R42
- Packing Group:III
- Hazard Level:6.1
- Storage Condition:Cold storage (+4 ° C)
1-isocyanato-4-phenoxybenzene Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-isocyanato-4-phenoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P100872-1g |
1-isocyanato-4-phenoxybenzene |
59377-19-4 | 98% | 1g |
¥179.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P100872-5g |
1-isocyanato-4-phenoxybenzene |
59377-19-4 | 98% | 5g |
¥716.90 | 2023-09-01 | |
| Ambeed | A853414-250mg |
4-Phenoxyphenylisocyanate |
59377-19-4 | 98% | 250mg |
$18.0 | 2025-04-18 | |
| Ambeed | A853414-1g |
4-Phenoxyphenylisocyanate |
59377-19-4 | 98% | 1g |
$28.0 | 2025-04-18 | |
| Ambeed | A853414-5g |
4-Phenoxyphenylisocyanate |
59377-19-4 | 98% | 5g |
$87.0 | 2025-04-18 | |
| Ambeed | A853414-25g |
4-Phenoxyphenylisocyanate |
59377-19-4 | 98% | 25g |
$282.0 | 2025-04-18 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R002104-1g |
1-isocyanato-4-phenoxybenzene |
59377-19-4 | 98% | 1g |
¥122 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R002104-5g |
1-isocyanato-4-phenoxybenzene |
59377-19-4 | 98% | 5g |
¥492 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P50000-1g |
4-PHENOXYPHENYL ISOCYANATE |
59377-19-4 | 1g |
¥468.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P50000-5g |
4-PHENOXYPHENYL ISOCYANATE |
59377-19-4 | 5g |
¥1188.0 | 2021-09-08 |
1-isocyanato-4-phenoxybenzene Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
59377-19-4 (1-isocyanato-4-phenoxybenzene) Related Products
- 700-87-8(2-Methoxyphenyl isocyanate)
- 5416-93-3(4-Methoxyphenyl isocyanate)
- 32459-62-4(1-ethoxy-4-isocyanatobenzene)
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- 37527-66-5(4-isocyanato-1,2-dimethoxybenzene)
- 54132-76-2(1-isocyanato-3,5-dimethoxybenzene)
- 1016-19-9(3,4,5-Trimetoxyphenyl ispcyanate)
- 87873-72-1(1-Isocyanato-3-phenoxybenzene)
- 32328-80-6(Benzenamine, 4-methoxy-N-methylene-)
- 18908-07-1(3-Methoxyphenyl isocyanate)
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